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Compound of Interest

Compound Name: MHI-148

Cat. No.: B12499791

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. MHI-148, a near-infrared heptamethine cyanine dye, is increasingly
utilized in cancer research for its tumor-targeting properties.[1][2][3][4] While specific disposal
protocols for MHI-148 are not readily available, this guide provides essential safety and
logistical information based on general best practices for handling similar chemical compounds
and laboratory waste.

Chemical and Physical Properties of MHI-148

A clear understanding of a compound's properties is the first step toward safe handling and
disposal. Key data for MHI-148 is summarized below.
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Property

Value

Chemical Name

MHI-148 (also known as IR-808)[2][5]

CAS Number

172971-76-5[3]

Molecular Formula

C42H52BrCIN204[3]

Molecular Weight 764.23 g/mol [3]
Appearance Solid[5]
Soluble in DMSO (20.83 mg/mL, ultrasonic; 20
- mg/ml) and DMF (20 mg/ml). Also soluble in
Solubility

Ethanol (10 mg/ml) and PBS (pH 7.2, 1 mg/ml).
[31[5]

Excitation Maximum

782 nm[5]

Emission Maximum

808 nm|[5]

General Disposal Procedures

Due to the absence of a specific Safety Data Sheet (SDS) for MHI-148, it should be treated as
a potentially hazardous chemical. The following step-by-step guidance is based on established

protocols for laboratory chemical waste.

Experimental Protocol for Disposal of MHI-148 Waste

This protocol outlines a general procedure for the disposal of MHI-148 from a laboratory

setting.

1. Waste Segregation and Collection:

e Solid Waste: Collect solid MHI-148 powder, contaminated personal protective equipment
(PPE) such as gloves and weighing papers, and other contaminated lab supplies in a
dedicated, clearly labeled hazardous waste container.[6] This container should be made of a
compatible material (e.g., a securely sealed plastic bag or a puncture-resistant container for

sharps).

e Liquid Waste (DMSO Solutions): MHI-148 is often dissolved in dimethyl sulfoxide (DMSO).[3]
[5] Collect all liquid waste containing MHI-148 and DMSO in a designated, leak-proof, and
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chemically resistant container.[7][8] The container must be clearly labeled as "Hazardous
Waste" and include the full chemical names ("MHI-148" and "Dimethyl Sulfoxide™) and their
approximate concentrations.[9] Do not mix with other incompatible waste streams.[8]

e Aqueous Solutions: For dilute aqueous solutions of MHI-148, consult your institution's
environmental health and safety (EHS) office. Drain disposal is generally not recommended
for fluorescent dyes without prior treatment and explicit approval.[9][10]

2. Labeling and Storage:

o All waste containers must be clearly and accurately labeled. The label should include:

e The words "Hazardous Waste"

e The full name of each chemical constituent (e.g., MHI-148, Dimethyl Sulfoxide)

e The concentration of each component

» The date the waste was first added to the container

e The name of the principal investigator or laboratory contact

» Store waste containers in a designated satellite accumulation area that is at or near the point
of generation.[6][10] Ensure containers are kept closed except when adding waste.

3. Disposal Request and Pickup:

e Once a waste container is full or has been in storage for a designated period (as per
institutional policy, often not to exceed one year), arrange for its disposal through your
institution's EHS department.[6]

» Follow your institution's specific procedures for requesting a hazardous waste pickup.

4. Decontamination:

e Thoroughly decontaminate all surfaces and equipment that have come into contact with MHI-
148. Use an appropriate cleaning agent and collect the cleaning materials as hazardous
waste.

o Empty containers of MHI-148 should be triple-rinsed with a suitable solvent. The rinsate must
be collected and disposed of as hazardous chemical waste.[9] After thorough rinsing and air-
drying, and with all labels defaced, the container may be disposed of as regular solid waste,
pending institutional guidelines.[9]

MHI-148 Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of MHI-148 waste.
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MHI-148 Disposal Workflow
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Caption: Workflow for the safe disposal of MHI-148 waste.

Essential Safety Precautions
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When handling MHI-148 and its waste, always adhere to the following safety measures:

» Personal Protective Equipment (PPE): Wear a lab coat, safety goggles, and chemical-
resistant gloves. Given that MHI-148 is often used in a DMSO solution, which can facilitate
skin absorption of other chemicals, selecting the appropriate gloves (e.g., butyl rubber for
DMSO) is critical.[8]

o Ventilation: Handle MHI-148 powder and prepare solutions in a well-ventilated area,
preferably within a chemical fume hood, to avoid inhalation of dust or vapors.

» Spill Management: In the event of a spill, immediately alert others in the area. For small
spills, absorb the material with an inert absorbent and collect it in a sealed container for
hazardous waste disposal.[11] For larger spills, evacuate the area and contact your
institution's EHS department.

By adhering to these general guidelines and consulting with your institution's environmental
health and safety professionals, you can ensure the safe and responsible disposal of MHI-148,
fostering a secure and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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